N-{[(6-methoxy-1,3-benzothiazol-2-yl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-[(6-methoxy-1,3-benzothiazol-2-yl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H11N3O2S3/c1-19-8-4-5-9-11(7-8)22-14(15-9)17-13(20)16-12(18)10-3-2-6-21-10/h2-7H,1H3,(H2,15,16,17,18,20)
• InChI Key: ZCBKSUPMDUTETB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=S)NC(=O)C3=CC=CS3
• Molecular Formula: C14H11N3O2S3
• Molecular Weight: 349.5 g/mol

Description

N-{[(6-methoxy-1,3-benzothiazol-2-yl)amino]carbonothioyl}-2-thiophenecarboxamide, commonly known as MBTH, is a synthetic compound that has been widely used in scientific research for its diverse biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MBTH is not fully understood. However, it is believed to act as a chelating agent, binding to metal ions and forming stable complexes. This property makes MBTH useful for the detection of metal ions in biological systems.
Biochemical and Physiological Effects:
MBTH has been shown to have diverse biochemical and physiological effects. It has been reported to have antioxidant activity, which makes it useful for the prevention and treatment of oxidative stress-related diseases. MBTH has also been shown to have anti-inflammatory activity, which makes it useful for the treatment of inflammatory diseases. In addition, MBTH has been shown to have antifungal and antibacterial activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MBTH in lab experiments is its high sensitivity and selectivity for metal ions. It is also relatively easy to synthesize and has a low cost. However, one of the limitations of using MBTH is its potential toxicity, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for the use of MBTH in scientific research. One direction is the development of new metal complexes with potential biological activity. Another direction is the use of MBTH as a diagnostic tool for the detection of metal ions in biological samples. Furthermore, the potential use of MBTH in the treatment of oxidative stress-related diseases and inflammatory diseases should be explored further.
Conclusion:
In conclusion, MBTH is a synthetic compound that has been widely used in scientific research for its diverse biochemical and physiological effects. Its high sensitivity and selectivity for metal ions make it useful for the detection of metal ions in biological systems. However, its potential toxicity should be taken into consideration when using it in lab experiments. The future directions for the use of MBTH in scientific research are promising and should be explored further.

Synthesis Methods

MBTH can be synthesized by condensation of 2-amino-6-methoxybenzothiazole with carbon disulfide followed by reaction with 2-bromo-1-(thiophen-2-yl)ethanone. The resulting product is then treated with ammonia solution to obtain MBTH.

Scientific Research Applications

MBTH has been extensively used in scientific research for its diverse applications. It has been used as a fluorescent probe for the detection of metal ions, such as copper, iron, and zinc. MBTH has also been used as a reagent for the determination of nitrite in biological samples. In addition, MBTH has been used as a ligand for the synthesis of metal complexes with potential biological activity.